Cas no 1544978-81-5 (1-(3-bromopropyl)-2-fluoro-4-methylbenzene)

• Product Name: 1-(3-bromopropyl)-2-fluoro-4-methylbenzene
• CAS No: 1544978-81-5
• MF: C₁₀H₁₂BrF
• MW: 231.104685783386
• CID: 5004630
• PubChem ID: 83925699
• Update Time: 2023-11-24

1-(3-bromopropyl)-2-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-3-fluorotoluene
• 1-(3-bromopropyl)-2-fluoro-4-methylbenzene

• Inchi： 1S/C10H12BrF/c1-8-4-5-9(3-2-6-11)10(12)7-8/h4-5,7H,2-3,6H2,1H3
• InChI Key： DOVZXONWDKCDMZ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 3.8
• Topological Polar Surface Area: 0